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Get Quote

Basic Properties of 2-Amino-6-bromopyridine

The table below summarizes the fundamental characteristics of 2-Amino-6-bromopyridine, which are

crucial for understanding its behavior in experimental settings [1] [2].

Property Value / Description

CAS Number 19798-81-3 [2]

Molecular Formula C5H5BrN2 [1] [2]

Molecular Weight 173.01 g/mol [1] [2]

Purity ≥ 98% (HPLC) [2]

Appearance Off-white to yellowish solid [2]

Melting Point 88-91 °C [2]

Storage Store at 0-8 °C [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.smolecule.com/products/s665591?utm_src=pdf-interest
https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.smolecule.com/products/s665591?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.chemimpex.com/products/24610?srsltid=AfmBOoo1bqV_vuLyby9-Oi5qklMbyw0K5MvFuiNDd1XiRZCMCYnnYN9Z
https://www.smolecule.com/products/s665591?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


General Strategies to Overcome Solubility Limitations

While specific methods for 2-Amino-6-bromopyridine are not detailed in the search results, the following

advanced strategies are broadly applicable to compounds with poor solubility. You can adapt these principles

for your experiments [3].

Strategy Category Examples & Key Notes

| Physical Modifications | - Micronization/Nanocrystals: Increasing surface area for dissolution.

Solid Dispersions: Dispensing drug in polymer carrier.

Co-crystallization: Using co-crystal technology to alter solid form.
Supercritical Fluid Technology. [3] | | Chemical Modifications | - Salt Formation: A classic and

highly effective method.
Prodrug Formation: Modifying the drug to improve solubility, which then converts back to the active

form in the body. [3] | | Lipid-Based Delivery Systems | - Self-Emulsifying Systems
(SMEDDS/SNEDDS): Formulations that form fine emulsions.

Liposomes, Solid Lipid Nanoparticles (SLNs), Nanostructured Lipid Carriers (NLCs). [3] | |
Polymer-Based Nanocarriers | - Polymeric Nanoparticles and Micelles: Using amphiphilic

polymers to solubilize compounds. [3] |

The following workflow outlines a general decision-making process for selecting the most appropriate

strategy based on your project's goals.
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Start: Poor Solubility of
2-Amino-6-bromopyridine

Is chemical modification
an option?

Is the goal an oral
dosage form?

 No

Consider Salt Formation
or Prodrug Approach

 Yes

Is a nano-sized
system feasible?

 No

Use Lipid-Based System
(e.g., SNEDDS)

 Yes

Use Polymer-Based
Nanocarriers

 Yes

Apply Physical Modification
(e.g., Co-crystals, Micronization)

 No

Click to download full resolution via product page

Frequently Asked Questions

Q1: Why is the solubility of 2-Amino-6-bromopyridine likely to be poor? While exact solubility data

wasn't available, its high melting point (88-91 °C) suggests a strong, orderly crystal lattice, which typically
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correlates with low solubility in common solvents [2].

Q2: What is a key consideration before formulating this compound for oral delivery? Beyond

solubility, you must address permeability. Many drugs with poor solubility are also substrates for efflux

pumps like P-glycoprotein (P-gp), which can actively pump the drug out of gut cells, leading to very low

bioavailability. Combining a solubility-enhancing formulation with a P-gp inhibitor can be a viable strategy

[3].

Q3: The compound appears off-white to yellowish. Is this normal? Yes, the technical grade of 2-Amino-

6-bromopyridine is specified as an off-white to yellowish solid. For sensitive applications, you may

consider further purification [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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